Cas no 1505347-67-0 (1-(oxolan-3-yl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(oxolan-3-yl)cyclobutane-1-carboxylic acid
• CAS No: 1505347-67-0
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 5996886
• PubChem ID: 79424971
• Update Time: 2024-01-13

1-(oxolan-3-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 1-(tetrahydro-3-furanyl)-
• 1-(Tetrahydrofuran-3-yl)cyclobutane-1-carboxylic acid
• 1-(oxolan-3-yl)cyclobutane-1-carboxylic acid
• 1505347-67-0
• EN300-1245448
• CS-0287963
• AKOS017979208

• Inchi： 1S/C9H14O3/c10-8(11)9(3-1-4-9)7-2-5-12-6-7/h7H,1-6H2,(H,10,11)
• InChI Key： IUDVRBDPAMFJOX-UHFFFAOYSA-N
• SMILES： C1(C2CCOC2)(C(O)=O)CCC1

Computed Properties

• Exact Mass: 170.094294304g/mol
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.260±0.06 g/cm3(Predicted)
• Boiling Point: 304.0±35.0 °C(Predicted)
• pka: 4.67±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes